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Compound of Interest

Compound Name: Phenol, 4-undecyl-

Cat. No.: B1606866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Undecylphenol, a member of the long-chain alkylphenol family, is a compound of growing

environmental interest due to its potential for persistence, bioaccumulation, and endocrine-

disrupting effects. While extensive research has focused on its shorter-chain counterparts like

4-nonylphenol, specific data on the environmental behavior of 4-undecylphenol remains limited.

This technical guide provides a comprehensive overview of the current understanding of the

environmental fate and degradation of 4-undecylphenol, drawing upon data from closely

related long-chain alkylphenols to infer its likely behavior. This document is intended to serve

as a valuable resource for researchers, scientists, and professionals in drug development who

may encounter or study this compound.

Physicochemical Properties and Environmental
Partitioning
The environmental distribution of 4-undecylphenol is governed by its physicochemical

properties. With a long alkyl chain, it is expected to be a hydrophobic substance with low water

solubility and a high octanol-water partition coefficient (Kow). This suggests a strong tendency

to partition from water into soil, sediment, and biota.

Table 1: Estimated Physicochemical Properties of 4-Undecylphenol
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Property Estimated Value
Implication for
Environmental Fate

Molecular Weight 262.43 g/mol
Influences transport and

partitioning.

Water Solubility Low

Limited mobility in aqueous

environments; likely to adsorb

to solids.

Log Kow (Octanol-Water

Partition Coefficient)
High

High potential for

bioaccumulation in organisms

and sorption to organic matter

in soil and sediment.

Vapor Pressure Low

Not expected to be

significantly present in the

atmosphere.

Note: The values presented are estimates based on the properties of similar long-chain

alkylphenols in the absence of experimentally determined data for 4-undecylphenol.

Biodegradation
The primary mechanism for the removal of 4-undecylphenol from the environment is expected

to be biodegradation by microorganisms. Studies on other long-chain alkylphenols, such as 4-

nonylphenol, have demonstrated that biodegradation can occur under both aerobic and

anaerobic conditions, although aerobic degradation is generally more rapid.

Aerobic Biodegradation
Under aerobic conditions, the degradation of long-chain alkylphenols is initiated by the

oxidation of the alkyl chain or the aromatic ring. The degradation pathway often involves

hydroxylation of the terminal carbon of the alkyl chain, followed by successive beta-oxidation,

shortening the chain. Another pathway involves the hydroxylation of the aromatic ring, leading

to the formation of catechols, which are then susceptible to ring cleavage.
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Table 2: Summary of Aerobic Biodegradation Data for Long-Chain Alkylphenols (as Surrogates

for 4-Undecylphenol)

Compound Test System Half-life (DT50) Reference

4-Nonylphenol Soil 12-25 days [1]

4-tert-Octylphenol Soil 10-14 days [1]

Dodecylphenol Aquatic Environment
Not readily

biodegradable
[2]

Note: This data is for related compounds and should be used as an indicator of the potential

persistence of 4-undecylphenol.

Anaerobic Biodegradation
Under anaerobic conditions, the biodegradation of alkylphenols is generally slower. The

degradation pathways are less well-understood but are thought to involve initial carboxylation

of the aromatic ring followed by ring reduction and cleavage.

Abiotic Degradation
Abiotic degradation processes such as photolysis and hydrolysis are not considered to be

significant fate pathways for 4-undecylphenol in the environment. Its low vapor pressure limits

its presence in the atmosphere where photolysis would be most relevant. The phenol functional

group is generally resistant to hydrolysis under typical environmental pH conditions.

Bioaccumulation and Biomagnification
Due to its high lipophilicity (high Log Kow), 4-undecylphenol has a strong potential to

bioaccumulate in aquatic and terrestrial organisms. Bioaccumulation is the process by which a

chemical is taken up by an organism from the surrounding environment through all routes of

exposure (e.g., water, food, sediment).

The bioconcentration factor (BCF) is a key parameter used to assess the potential for a

chemical to accumulate in aquatic organisms from water. While no experimentally determined

BCF value is available for 4-undecylphenol, its high estimated Log Kow suggests that the BCF
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is likely to be significant. For dodecylphenol, a measured fish bioconcentration factor of 823

has been reported, indicating a high potential for bioaccumulation[2].

Table 3: Bioaccumulation Data for a Related Long-Chain Alkylphenol

Compound Organism
Bioconcentration
Factor (BCF)

Reference

Dodecylphenol Fish 823 [2]

Biomagnification, the increase in the concentration of a substance in organisms at successively

higher levels in a food chain, is also a concern for persistent and bioaccumulative substances

like 4-undecylphenol.

Experimental Protocols
Standardized test methods, such as those developed by the Organisation for Economic Co-

operation and Development (OECD), are used to assess the biodegradability and

bioaccumulation potential of chemicals.

Ready Biodegradability Testing (OECD 301)
The OECD 301 test series is used to assess the ready biodegradability of chemicals in an

aerobic aqueous medium[3][4]. These tests measure the extent of biodegradation over a 28-

day period by monitoring parameters such as dissolved organic carbon (DOC) removal, carbon

dioxide (CO2) evolution, or oxygen consumption. A substance is considered readily

biodegradable if it meets specific pass levels within a 10-day window during the 28-day test.

Experimental Workflow for Ready Biodegradability Testing (OECD 301)

Caption: Workflow for OECD 301 Ready Biodegradability Test.

Bioaccumulation in Fish (OECD 305)
The OECD 305 test guideline describes a procedure to determine the bioconcentration factor

(BCF) of a chemical in fish[5][6][7][8][9]. The test consists of two phases: an uptake phase

where fish are exposed to the test substance at a constant concentration, and a depuration
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phase where the fish are transferred to clean water. The concentration of the test substance in

the fish tissue is measured at regular intervals during both phases to calculate the BCF.

Experimental Workflow for Bioaccumulation in Fish (OECD 305)

Caption: Workflow for OECD 305 Bioaccumulation in Fish Test.

Analytical Methods
The accurate determination of 4-undecylphenol in environmental matrices is crucial for

assessing its fate and exposure. Due to its non-polar nature and potential for low

concentrations, sensitive analytical methods are required.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a widely used technique for the analysis of alkylphenols. After extraction from the

sample matrix (e.g., water, soil, biota) using a suitable solvent, the extract is often derivatized to

improve the volatility and chromatographic behavior of the phenolic compounds. The mass

spectrometer provides high selectivity and sensitivity for the detection and quantification of 4-

undecylphenol.

High-Performance Liquid Chromatography (HPLC)
HPLC coupled with fluorescence or mass spectrometry detection is another powerful tool for

the analysis of 4-undecylphenol. Reversed-phase HPLC with a C18 column is commonly used

for the separation of alkylphenols. Fluorescence detection can provide high sensitivity for

phenolic compounds, while mass spectrometry offers definitive identification.

General Analytical Workflow for 4-Undecylphenol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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